Cas no 1016776-89-8 (2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbothioamide)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbothioamide
• CAS No: 1016776-89-8
• MF: C₈H₇N₅S
• MW: 205.239678621292
• CID: 4567091
• Update Time: 2025-05-22

2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbothioamide

• Inchi： 1S/C8H7N5S/c9-8(14)6-1-2-11-7(3-6)13-5-10-4-12-13/h1-5H,(H2,9,14)
• InChI Key： PXGFGGIMMAZCHH-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=N2)=NC=CC(C(=S)N)=C1

Computed Properties

• Exact Mass: 205.042216g/mol
• Monoisotopic Mass: 205.042216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.24g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbothioamide

2-(1H-1,2,4-Triazol-1-yl)Pyridine-4-Carbothioamide (CAS No. 1016776-89-8)

The compound 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carbothioamide (CAS No. 1016776-89-8) is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a triazole moiety and a carbothioamide group. The combination of these functional groups imparts the molecule with versatile properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of heterocyclic compounds like 2-(1H-1,2,4-triazol-1-yl)pyridine derivatives in the development of new materials for electronic devices. The presence of the triazole group in the molecule enhances its stability and electron-withdrawing properties, which are crucial for applications in organic electronics. For instance, researchers have explored the use of this compound in the fabrication of organic field-effect transistors (OFETs), where its high carrier mobility and excellent electrical performance have been demonstrated.

In addition to its electronic applications, 2-(1H-1,2,4-triazol-1-yl)pyridine derivatives have also shown promise in the field of medicinal chemistry. The carbothioamide group in the molecule provides a platform for bioconjugation and drug delivery systems. Recent findings suggest that this compound can act as a potential scaffold for designing new anti-inflammatory and anticancer agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable candidate for drug discovery programs.

The synthesis of 2-(1H-1,2,4-triazol-1-yl)pyridine derivatives has been optimized through various methods to improve yield and purity. One common approach involves the reaction of pyridine derivatives with hydrazoic acid or its derivatives under specific conditions. This method ensures the formation of stable triazole rings while maintaining the integrity of the pyridine structure. The use of microwave-assisted synthesis has also been reported to accelerate the reaction process and enhance product quality.

From an environmental perspective, CAS No. 1016776-89-8 has been studied for its biodegradability and eco-friendliness. Research indicates that this compound exhibits low toxicity to aquatic organisms under controlled conditions. Its ability to degrade under natural environmental conditions makes it a more sustainable choice compared to traditional synthetic materials.

In conclusion, 2-(1H-1,2,4-triazol-1-y l)pyridine derivatives represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical structure and functional groups make them ideal candidates for advancing technologies in electronics, medicine, and materials science. As research continues to uncover new properties and applications of this compound, its role in shaping future innovations is expected to grow significantly.